Cas no 478259-39-1 (N-[(4-fluorophenyl)methyl]-4-(3-methylbutanoyl)-1H-pyrrole-2-carboxamide)
N-[(4-fluorophenyl)methyl]-4-(3-methylbutanoyl)-1H-pyrrole-2-carboxamide Chemical and Physical Properties
Names and Identifiers
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- N-[(4-fluorophenyl)methyl]-4-(3-methylbutanoyl)-1H-pyrrole-2-carboxamide
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N-[(4-fluorophenyl)methyl]-4-(3-methylbutanoyl)-1H-pyrrole-2-carboxamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD00917234-1g |
N-[(4-Fluorophenyl)methyl]-4-(3-methylbutanoyl)-1H-pyrrole-2-carboxamide |
478259-39-1 | 90% | 1g |
¥4193.0 | 2024-04-18 | |
| A2B Chem LLC | AI74766-1mg |
N-[(4-fluorophenyl)methyl]-4-(3-methylbutanoyl)-1H-pyrrole-2-carboxamide |
478259-39-1 | >90% | 1mg |
$202.00 | 2023-12-30 | |
| A2B Chem LLC | AI74766-5mg |
N-[(4-fluorophenyl)methyl]-4-(3-methylbutanoyl)-1H-pyrrole-2-carboxamide |
478259-39-1 | >90% | 5mg |
$215.00 | 2023-12-30 | |
| A2B Chem LLC | AI74766-10mg |
N-[(4-fluorophenyl)methyl]-4-(3-methylbutanoyl)-1H-pyrrole-2-carboxamide |
478259-39-1 | >90% | 10mg |
$241.00 | 2023-12-30 | |
| A2B Chem LLC | AI74766-500mg |
N-[(4-fluorophenyl)methyl]-4-(3-methylbutanoyl)-1H-pyrrole-2-carboxamide |
478259-39-1 | >90% | 500mg |
$729.00 | 2023-12-30 | |
| A2B Chem LLC | AI74766-1g |
N-[(4-fluorophenyl)methyl]-4-(3-methylbutanoyl)-1H-pyrrole-2-carboxamide |
478259-39-1 | >90% | 1g |
$1313.00 | 2023-12-30 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1623694-1mg |
N-(4-fluorobenzyl)-4-(3-methylbutanoyl)-1H-pyrrole-2-carboxamide |
478259-39-1 | 98% | 1mg |
¥464.00 | 2024-05-12 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1623694-5mg |
N-(4-fluorobenzyl)-4-(3-methylbutanoyl)-1H-pyrrole-2-carboxamide |
478259-39-1 | 98% | 5mg |
¥617.00 | 2024-05-12 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1623694-10mg |
N-(4-fluorobenzyl)-4-(3-methylbutanoyl)-1H-pyrrole-2-carboxamide |
478259-39-1 | 98% | 10mg |
¥800.00 | 2024-05-12 |
N-[(4-fluorophenyl)methyl]-4-(3-methylbutanoyl)-1H-pyrrole-2-carboxamide Related Literature
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Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
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Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
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Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
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Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
Additional information on N-[(4-fluorophenyl)methyl]-4-(3-methylbutanoyl)-1H-pyrrole-2-carboxamide
N-[(4-fluorophenyl)methyl]-4-(3-methylbutanoyl)-1H-pyrrole-2-carboxamide (CAS No. 478259-39-1): A Comprehensive Overview in Modern Chemical Biology
The compound N-[(4-fluorophenyl)methyl]-4-(3-methylbutanoyl)-1H-pyrrole-2-carboxamide, identified by its CAS number 478259-39-1, represents a significant advancement in the realm of chemical biology and pharmaceutical research. This molecule, characterized by its intricate structural framework, has garnered considerable attention due to its potential applications in drug discovery and molecular medicine. The synthesis and exploration of such compounds are pivotal in developing novel therapeutic agents that target complex biological pathways.
In recent years, the field of medicinal chemistry has witnessed a surge in the development of heterocyclic compounds, particularly those incorporating pyrrole moieties. Pyrroles, known for their stability and versatility, serve as fundamental building blocks in the design of bioactive molecules. The presence of a fluorine atom at the 4-position of the phenyl ring in N-[(4-fluorophenyl)methyl]-4-(3-methylbutanoyl)-1H-pyrrole-2-carboxamide enhances its metabolic stability and binding affinity, making it an attractive candidate for further investigation.
The acylated pyrrole structure of this compound suggests potential interactions with various biological targets, including enzymes and receptors. Specifically, the 4-(3-methylbutanoyl) moiety may contribute to its pharmacological activity by modulating the conformational flexibility and electronic properties of the molecule. Such structural features are critical in determining the compound's efficacy and selectivity in biological systems.
Recent studies have highlighted the importance of fluorinated aromatic compounds in medicinal chemistry due to their ability to improve pharmacokinetic properties. The incorporation of a fluorine atom into the phenyl ring not only enhances lipophilicity but also influences metabolic pathways, potentially leading to longer half-lives and improved bioavailability. This characteristic makes N-[(4-fluorophenyl)methyl]-4-(3-methylbutanoyl)-1H-pyrrole-2-carboxamide a promising candidate for further development as a therapeutic agent.
The synthesis of this compound involves multi-step organic reactions, including condensation, cyclization, and functional group transformations. Advanced synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions, have been employed to achieve high yields and purity. These techniques are essential in ensuring that the final product meets the stringent requirements for pharmaceutical applications.
In vitro studies have begun to elucidate the biological activity of N-[(4-fluorophenyl)methyl]-4-(3-methylbutanoyl)-1H-pyrrole-2-carboxamide. Initial findings suggest that it exhibits inhibitory effects on certain enzymes and may interfere with signaling pathways relevant to diseases such as cancer and inflammation. The precise mechanisms of action are currently under investigation, but preliminary results are encouraging for its potential therapeutic utility.
The development of novel drug candidates is a meticulous process that requires extensive characterization at both chemical and biological levels. Analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography play crucial roles in confirming the structural integrity of N-[(4-fluorophenyl)methyl]-4-(3-methylbutanoyl)-1H-pyrrole-2-carboxamide. Additionally, computational methods like molecular dynamics simulations are used to predict interactions with biological targets, providing valuable insights into its pharmacological behavior.
The integration of computational chemistry with experimental approaches has revolutionized drug discovery by enabling rapid screening and optimization of candidate molecules. By leveraging machine learning algorithms and artificial intelligence, researchers can identify promising structures with high accuracy and efficiency. This synergy between computational modeling and synthetic chemistry is essential for advancing projects like N-[(4-fluorophenyl)methyl]-4-(3-methylbutanoyl)-1H-pyrrole-2-carboxamide.
Future directions for research on this compound include exploring its potential as an intermediate in larger synthetic schemes and investigating its interactions with specific protein targets. Collaborative efforts between academic institutions and pharmaceutical companies are crucial for translating laboratory findings into clinical applications. The development pipeline for such compounds is complex but holds great promise for addressing unmet medical needs.
In conclusion, N-[(4-fluorophenyl)methyl]-4-(3-methylbutanoyl)-1H-pyrrole-2-carboxamide (CAS No. 478259-39-1) exemplifies the innovative spirit of modern chemical biology. Its unique structural features and promising biological activity position it as a valuable asset in the quest for novel therapeutic agents. As research continues to uncover new applications for this compound, it is likely to play an increasingly significant role in pharmaceutical development.
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